Cas no 874792-20-8 (6-Bromo-4-methoxyquinoline)

6-Bromo-4-methoxyquinoline structure
6-Bromo-4-methoxyquinoline structure
Product Name:6-Bromo-4-methoxyquinoline
CAS No:874792-20-8
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD04036192
CID:709739
PubChem ID:45790929
Update Time:2024-10-26

6-Bromo-4-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-4-methoxyquinoline
    • Quinoline,6-bromo-4-methoxy-
    • Quinoline,6-bromo-4-methoxy
    • 6-Bromo-4-methoxyquinoline (ACI)
    • SCHEMBL358762
    • AKOS005257523
    • MFCD04036192
    • SY104538
    • 874792-20-8
    • DB-076973
    • AC-24689
    • CS-0100885
    • SB71888
    • 6-bromo-4-methoxy-quinoline
    • DTXSID00672342
    • AWLGLUBASOBKNM-UHFFFAOYSA-N
    • DS-1664
    • MDL: MFCD04036192
    • Inchi: 1S/C10H8BrNO/c1-13-10-4-5-12-9-3-2-7(11)6-8(9)10/h2-6H,1H3
    • InChI Key: AWLGLUBASOBKNM-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(N=CC=C2OC)=CC=1

Computed Properties

  • Exact Mass: 236.97900
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Boiling Point: 303.2°C at 760 mmHg
  • PSA: 22.12000
  • LogP: 3.00590

6-Bromo-4-methoxyquinoline Security Information

6-Bromo-4-methoxyquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-Bromo-4-methoxyquinoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium iodide Solvents: Acetonitrile ;  48 h, reflux
2.1 Solvents: Methanol ;  0 °C → 50 °C; 12 h, 50 °C
Reference
Identification of 3-amidoquinoline derivatives as PI3K/mTOR dual inhibitors with potential for cancer therapy
Zhang, Jiankang; et al, RSC Advances, 2017, 7(4), 2342-2350

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium Solvents: Methanol ;  2.5 h, 100 °C
1.2 Reagents: Water ;  rt
Reference
Optimization of a Fragment-Based Screening Hit toward Potent DOT1L Inhibitors Interacting in an Induced Binding Pocket
Scheufler, Clemens; et al, ACS Medicinal Chemistry Letters, 2016, 7(8), 730-734

Production Method 3

Reaction Conditions
1.1 Solvents: Methanol ;  0 °C → 50 °C; 12 h, 50 °C
Reference
Identification of 3-amidoquinoline derivatives as PI3K/mTOR dual inhibitors with potential for cancer therapy
Zhang, Jiankang; et al, RSC Advances, 2017, 7(4), 2342-2350

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ,  Water ;  30 min, rt
2.1 Reagents: Potassium iodide Solvents: Acetonitrile ;  48 h, reflux
3.1 Solvents: Methanol ;  0 °C → 50 °C; 12 h, 50 °C
Reference
Identification of 3-amidoquinoline derivatives as PI3K/mTOR dual inhibitors with potential for cancer therapy
Zhang, Jiankang; et al, RSC Advances, 2017, 7(4), 2342-2350

6-Bromo-4-methoxyquinoline Raw materials

6-Bromo-4-methoxyquinoline Preparation Products

6-Bromo-4-methoxyquinoline Related Literature

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